Cas no 63400-69-1 (2-Furancarboxaldehyde, 5-(6-methyl-2-benzothiazolyl)-)

• Product Name: 2-Furancarboxaldehyde, 5-(6-methyl-2-benzothiazolyl)-
• CAS No: 63400-69-1
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 426670
• PubChem ID: 12336068
• Update Time: 2025-04-19

2-Furancarboxaldehyde, 5-(6-methyl-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(6-methyl-2-benzothiazolyl)-
• 5-(6-methyl-1,3-benzothiazol-2-yl)furan-2-carbaldehyde
• DTXSID00491338
• 63400-69-1

• Inchi： 1S/C13H9NO2S/c1-8-2-4-10-12(6-8)17-13(14-10)11-5-3-9(7-15)16-11/h2-7H,1H3
• InChI Key： VTNRYZXDGQWZOC-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C=O)O2)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 243.03547
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.1